2-Amino-4-(3-bromo-4-fluorophenyl)-6-methyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(3-bromo-4-fluorophenyl)-6-methyl-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C19H13BrFN3O3S/c1-24-15-5-3-2-4-11(15)17-18(28(24,25)26)16(12(9-22)19(23)27-17)10-6-7-14(21)13(20)8-10/h2-8,16H,23H2,1H3
• InChI Key: GIGPKWZUXZFDPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C(S1(=O)=O)C(C(=C(O3)N)C#N)C4=CC(=C(C=C4)F)Br
• Molecular Formula: C19H13BrFN3O3S
• Molecular Weight: 462.3 g/mol
• CAS No.: 893290-24-9

Description

This compound is a complex organic molecule with potential applications in medicinal chemistry. It contains several functional groups and rings, including an amino group, a bromo-fluorophenyl group, a dihydropyrano ring, a benzothiazine ring, and a carbonitrile group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The 3D structure can be analyzed using computational chemistry software.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the polar groups present in the molecule.

Scientific Research Applications

Synthesis and Biological Evaluation

The compound has been used in the synthesis of various derivatives with potential biological activities. Ahmad et al. (2019) reported the synthesis and biological evaluation of two new series of dihydropyrano[2,3-e][1,2]thiazine derivatives. These compounds showed promising results as selective inhibitors of monoamine oxidase A and B, which are key targets in treating neurological disorders (Ahmad et al., 2019).

Multicomponent Synthesis and Structural Analysis

Lega et al. (2016) focused on the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, leading to new derivatives of 2-amino-4H-pyrans. Their research contributed significantly to understanding the reaction mechanisms and structural analysis of these compounds (Lega et al., 2016).

Spiro-Combination with Other Nuclei

The synthesis of spiro-combined compounds involving this molecule has been an area of interest. Shemchuk et al. (2014) synthesized spiro[(2-amino-3-R-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-5,5-dioxide)-4,3′-(1′-R′-5′-R″-indolin-2′-one)] compounds, contributing to the field of spirocyclic chemistry and its applications in developing novel compounds (Shemchuk et al., 2014).

Antimicrobial Activity

A significant application of this compound is in the synthesis of derivatives with antimicrobial properties. Lega et al. (2017) synthesized derivatives and evaluated their antimicrobial activities. The results indicated the potential of these compounds in developing new antibacterial and antifungal agents (Lega et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound in medicinal chemistry could be a promising area for future research. Its complex structure and the presence of multiple functional groups could make it a candidate for drug development.